Cas no 19207-26-2 (Aggreceride A)

• Product Name: Aggreceride A
• CAS No: 19207-26-2
• MF: C₁₈H₃₆O₄
• MW: 316.476046562195
• CID: 182189
• PubChem ID: 167795
• Update Time: 2024-02-29

Aggreceride A Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,12-methyl-, (2R)-2,3-dihydroxypropyl ester, (12S)-
• [(2R)-2,3-dihydroxypropyl] (12S)-12-methyltetradecanoate
• aggreceride A
• (2R)-2,3-dihydroxypropyl (12S)-12-methyltetradecanoate
• 2,3-Dihydroxypropyl 12-methyltetradecanoate
• Tetradecanoic acid, 12-methyl-, 2,3-dihydroxypropyl ester
• 2,3-Dihydroxypropyl=12-methyltetradecanoate
• 12-Methyltetradecanoic acid 2,3-dihydroxypropyl ester
• S3L0ID00Y9
• Q27288539
• 19207-26-2
• TETRADECANOIC ACID, 12-METHYL-, 2,3-DIHYDROXYPROPYL ESTER, (R-(R*,S*))-
• Tetradecanoic acid, 12-methyl-, (2R)-2,3-dihydroxypropyl ester, (12S)-
• DTXSID50172766
• UNII-S3L0ID00Y9
• Aggreceride A

• Inchi： 1S/C18H36O4/c1-3-16(2)12-10-8-6-4-5-7-9-11-13-18(21)22-15-17(20)14-19/h16-17,19-20H,3-15H2,1-2H3/t16-,17+/m0/s1
• InChI Key： HLQJYDUSPITBCP-DLBZAZTESA-N
• SMILES： O(C[C@@H](CO)O)C(CCCCCCCCCC[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 316.26136
• Monoisotopic Mass: 316.26136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 0.974
• Boiling Point: 433.7°Cat760mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols